5-Chloro-1-phthalimidopentane

• Molecular Formula: C13H14ClNO2
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 2-(5-chloropentyl)isoindole-1,3-dione
• InChI: InChI=1S/C13H14ClNO2/c14-8-4-1-5-9-15-12(16)10-6-2-3-7-11(10)13(15)17/h2-3,6-7H,1,4-5,8-9H2
• InChI Key: KPJDWMQITNQCCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCCCl

Description

5-Chloro-1-phthalimidopentane is a useful research compound. Its molecular formula is C13H14ClNO2 and its molecular weight is 251.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.6 g (0.139 mole) of phthalic anhydride, 20 g (0.126 mole) of 5-chloropentylamine hydrochloride and 17.6 ml (0.126 mole) of triethylamine in 250 ml of toluene was heated to 130° C. for 4 hours. The obtained mixture was evaporated to dryness. The residue was taken up into 200 ml of water and extracted with ethyl acetate. The phases were separated and the organic phase was dried over sodium sulfate and evaporated to dryness. From the crude product, 23 g of the title product were obtained as an oil having the following characteristics: